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Compound of Interest

Compound Name: Terbuthylazine

Cat. No.: B1195847 Get Quote

Comparative Environmental Impact Assessment:
Terbuthylazine vs. Simazine
A comprehensive guide for researchers, scientists, and drug development professionals on the

environmental profiles of two common triazine herbicides.

This guide provides a detailed comparison of the environmental impact of terbuthylazine and

simazine, two widely used triazine herbicides. The following sections present a comprehensive

analysis of their physicochemical properties, ecotoxicity, environmental fate, and regulatory

status, supported by experimental data and methodologies.

Data Presentation: At-a-Glance Comparison
The following tables summarize the key quantitative data for terbuthylazine and simazine,

facilitating a direct comparison of their environmental characteristics.

Table 1: Physicochemical Properties
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Property Terbuthylazine Simazine Source(s)

Chemical Formula C₉H₁₆ClN₅ C₇H₁₂ClN₅ [1]

Molar Mass ( g/mol ) 229.71 201.66 [1]

Water Solubility (mg/L

at 20-25°C)
5.0 - 9.0 3.5 - 5.0 [1][2]

Vapor Pressure (mPa

at 20-25°C)
0.09 - 0.23 0.61 - 8.1 x 10⁻⁴ [1]

Log K_ow_ (Octanol-

Water Partition

Coefficient)

3.2 - 3.4 1.96 - 2.18 [1]

K_oc_ (Soil Organic

Carbon-Water

Partitioning

Coefficient)

224 - 526 103 - 160 [1]

Henry's Law Constant

(Pa m³/mol at 25°C)
2.3 x 10⁻³ 4.63 x 10⁻⁵ [1]

Table 2: Ecotoxicity Data
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Organism Test Terbuthylazine Simazine Source(s)

Fish (e.g.,

Rainbow Trout)

96-hour LC₅₀

(mg/L)
1.3 - 4.6 >100 [3]

Aquatic

Invertebrates

(e.g., Daphnia

magna)

48-hour EC₅₀

(mg/L)
21 >100 [3]

Algae (e.g.,

Pseudokirchnerie

lla subcapitata)

72-hour EC₅₀

(µg/L)
12 - 21 48 - 100 [3]

Birds (e.g.,

Bobwhite Quail)

Oral LD₅₀ (mg/kg

bw)
>2000 >2000 [1]

Mammals (Rat)
Oral LD₅₀ (mg/kg

bw)
1590 - 2160 >5000 [1]

Bees
48-hour LD₅₀ (µ

g/bee )
>100 (contact) >100 (contact) [3]

Table 3: Environmental Fate

Parameter Terbuthylazine Simazine Source(s)

Soil DT₅₀ (aerobic,

lab, days)
32 - 141 28 - 101 [2][3]

Aquatic DT₅₀ (aerobic,

days)
39 - 69 30 - 70 [2][3]

Photolysis Half-life

(water, days)
Stable 25 - 200 [2]

Hydrolysis Half-life

(days)
Stable at pH 5-9

Stable at pH 7, slow at

acidic/alkaline pH
[1][2]

Bioaccumulation

Potential
Low Low [2][3]
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Table 4: Regulatory Status

Regulation Terbuthylazine Simazine Source(s)

EU Drinking Water

Limit (µg/L)

0.1 (for any single

pesticide)

0.1 (for any single

pesticide)

WHO Drinking Water

Guideline (µg/L)
7 2

US EPA Drinking

Water Standard (MCL,

µg/L)

- 4

EU Status Approved Not Approved

Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from standardized tests

established by the Organisation for Economic Co-operation and Development (OECD). Below

are detailed methodologies for the key experiments cited.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: Typically Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

Test Duration: 96 hours.

Methodology:

Fish are acclimated to laboratory conditions.

Groups of fish are exposed to a range of concentrations of the test substance in water. A

control group is exposed to water without the test substance.

The test is conducted under controlled conditions of temperature, light, and dissolved

oxygen.
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Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

The LC₅₀ (the concentration of the substance that is lethal to 50% of the test organisms) is

calculated at the end of the test.[4][5][6][7][8]

OECD 202: Daphnia sp., Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna.

Test Duration: 48 hours.

Methodology:

Young daphnids (less than 24 hours old) are used for the test.

Groups of daphnids are exposed to a series of concentrations of the test substance in a

defined medium. A control group is maintained in the medium alone.

The test is carried out in the dark at a constant temperature.

The number of immobilized daphnids (those that are unable to swim) is recorded at 24

and 48 hours.

The EC₅₀ (the concentration of the substance that causes immobilization in 50% of the

daphnids) is determined.[9][10][11][12][13]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater algae.

Test Organism: Typically Pseudokirchneriella subcapitata (a green alga).

Test Duration: 72 hours.

Methodology:
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Exponentially growing cultures of the test alga are exposed to a range of concentrations of

the test substance in a nutrient-rich medium.

The cultures are incubated under constant illumination and temperature.

Algal growth is measured at 24, 48, and 72 hours by determining the cell concentration or

a surrogate parameter like chlorophyll fluorescence.

The EC₅₀ (the concentration that causes a 50% reduction in algal growth rate or yield

compared to the control) is calculated.[14][15][16][17][18]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways affected by terbuthylazine and simazine in non-target organisms and a typical

experimental workflow for ecotoxicity testing.

Experimental Workflow: Ecotoxicity Testing

Test Substance
(Terbuthylazine or Simazine)

Preparation of
Concentration Series
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Test Organisms
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(e.g., LC50/EC50 calculation)
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Experimental workflow for ecotoxicity testing.
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Triazine Herbicide Impact on the Hypothalamic-Pituitary-Gonadal (HPG) Axis

Terbuthylazine / Simazine
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Impact of triazines on the HPG axis.
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Interference of Triazine Herbicides with Relaxin Signaling

Terbuthylazine / Simazine
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Triazine interference with relaxin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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